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Table 1: Core Physicochemical Properties

Compound Focus: Dimethyl Sulfoxide
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This table summarizes the basic properties that define a solvent's character and potential applications [1] [2]

[3].

S Boiling Point Dielectric Dipole Viscosity (cP at Density

(°C) Constant (g) Moment (D) ~20°C) (g/mL)
DMSO 189 46.7 3.96 1.996 1.1004
DMF 153 36.7 3.86 0.92 0.948
DMAc 165 37.8 3.72 0.92 0.94
NMP 202 33 ~3.7 (est.) 1.65 1.03
Cyrene 203 37.3 N/A 14.5 (at 20°C) 1.25
(DLG)

Table 2: Performance in Specific Applications
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Experimental data provides a direct comparison of solvent performance in real-world research scenarios.

Application /
Property

Key Experimental Findings & Comparative Performance

Gas Separation
Membranes

Solution Structure &
Molecular
Interactions

Electrochemical
Applications

Thermodynamic
Behavior in Mixtures

In the synthesis of polyimide membranes for CO2/CHa4 separation, a green
solvent mixture of TamiSolve NxG and DMSO (1:2 wt) with MeTHF
performed comparably to membranes made with traditional solvents like NMP.
The DMSO-based system emerged as a promising, sustainable alternative for
scalable synthesis [4].

Neutron diffraction studies of equimolar mixtures show that DMSO integrates
into the coordination shell of DMF and DMAc, forming a hierarchy of weak C-
H---O hydrogen bonds and various dispersion interactions. This
demonstrates DMSO's versatility in disrupting and mixing with the native
structures of other aprotic solvents [1].

The renewable solvent Cyrene has a dielectric constant comparable to DMF
and DMAc, making it a candidate for electrochemistry. However, its high
viscosity results in lower molar conductivity for electrolyte solutions compared
to traditional aprotic solvents [2].

Studies of DMSO-DMF and DMSO-DMACc binary mixtures show that adding
DMF or DMAc to DMSO decreases the density, viscosity, and ultrasonic
velocity of the mixture. This indicates a disruption of DMSQO's strong self-
association and an increase in free volume [5].

Detailed Experimental Protocol: Membrane Synthesis

The following workflow details the Non-Solvent Induced Phase Separation (NIPS) method, a key

experiment cited for comparing solvent performance in forming polyimide membranes [4].
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Key Methodological Details:

e Material Preparation: A commercial polyimide (Matrimid 5218) is dissolved in the solvent systems
being compared (e.g., conventional NMP vs. green DMSO-based systems) at high polymer
concentrations (19-22 wt%) [4].
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¢ Phase Inversion: The cast film is immersed in a water coagulation bath. This step is governed by the
thermodynamic and kinetic properties of the polymer-solvent-nonsolvent system, which are
influenced by the solvent choice. Cloud point and viscosity measurements are crucial for
understanding these interactions [4].

¢ Performance Evaluation: The resulting membranes are sealed (e.g., with PDMS) and tested for
mixed gas CO2/CHa separation under varying feed pressures to assess permeability and selectivity.
The stability against COz-induced plasticization is also evaluated, often with crosslinked membranes

[4].

Key Considerations for Solvent Selection

¢ Toxicity and Sustainability: DMSO is widely regarded as less toxic than DMF, DMAc, and NMP,
making it a safer alternative [4] [3]. Solvents like TamiSolve NxG and Cyrene are being developed as
even greener, bio-based options [4] [2].

e Biological Effects: Be aware that DMSO is not biologically inert. Even at low concentrations (0.1-
1.5%), it can induce changes in protein secondary structure and nucleic acid conformation in cell
cultures, which could interfere with biological assays [6]. It also moderately affects DNA mechanics
and conformation [7].

e Solvent Mixtures: Using binary solvent mixtures (e.g., DMSO with DMF or water) is a common
strategy to fine-tune physicochemical properties like viscosity, polarity, and solvation power for
specific applications [8] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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